ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-ethyl-2-(furan-2-carbonylamino)-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C20H19NO4S/c1-3-15-16(13-9-6-5-7-10-13)17(20(23)24-4-2)19(26-15)21-18(22)14-11-8-12-25-14/h5-12H,3-4H2,1-2H3,(H,21,22)
• InChI Key: BJNHEXYSKHBNDN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=C(S1)NC(=O)C2=CC=CO2)C(=O)OCC)C3=CC=CC=C3
• Molecular Formula: C20H19NO4S
• Molecular Weight: 369.4 g/mol

Description

Ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate is a compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate is not yet fully understood, but it is believed to involve the modulation of various signaling pathways within cells. This compound has been shown to inhibit the production of inflammatory cytokines and other mediators, as well as to activate antioxidant enzymes and pathways. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and antioxidant properties, this compound has been shown to have neuroprotective effects, as well as to improve insulin sensitivity and lipid metabolism. These effects make it a promising candidate for further study in the development of new therapies for various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate in lab experiments is its high purity and stability. This compound has been synthesized and purified using optimized methods, resulting in a highly pure and stable product. However, one limitation of using this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are many potential future directions for the study of ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate. One area of interest is in the development of new drugs and therapies for various diseases, including cancer and neurological disorders. Further research is needed to fully elucidate the mechanism of action of this compound, as well as to determine its potential applications in other areas of scientific research. Additionally, studies on the safety and toxicity of this compound are needed to determine its suitability for use in humans.

Synthesis Methods

The synthesis of ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate involves several steps, including the reaction of 2-furoyl chloride with ethyl 5-ethyl-4-phenyl-3-thiophenecarboxylate in the presence of a base, followed by purification and isolation of the desired compound. This synthesis method has been optimized and refined over time, resulting in high yields and purity of the final product.

Scientific Research Applications

Ethyl 5-ethyl-2-(2-furoylamino)-4-phenyl-3-thiophenecarboxylate has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs and therapies for various diseases, including cancer and neurological disorders. This compound has been found to have potent anti-inflammatory and antioxidant properties, which may be useful in the treatment of these conditions.